Cas no 897612-61-2 (N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 897612-61-2
• MF: C₂₁H₁₈FN₅O₅S
• MW: 471.46152639389
• CID: 5515475
• Update Time: 2025-10-24

N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-4,5-dimethoxy-2-nitrobenzamide
• N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide

• Inchi： 1S/C21H18FN5O5S/c1-31-17-9-15(16(27(29)30)10-18(17)32-2)20(28)23-7-6-14-11-33-21-24-19(25-26(14)21)12-4-3-5-13(22)8-12/h3-5,8-11H,6-7H2,1-2H3,(H,23,28)
• InChI Key： PWSAWCJRBSVFET-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC(F)=C1)=N2)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide

Introduction to N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide (CAS No. 897612-61-2)

N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 897612-61-2, represents a convergence of multiple heterocyclic structures and functional groups, making it a subject of intense research for its potential applications in medicinal chemistry. The molecular architecture of this compound incorporates a complex arrangement of nitrogen-containing heterocycles, which are known for their diverse biological activities and roles in drug development.

The core structure of N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide features a triazolo-thiazole scaffold, which is a well-documented motif in the design of bioactive molecules. The presence of a 3-fluorophenyl group at the 1-position of the triazole ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. This fluorine substitution is particularly significant in pharmaceutical chemistry due to its ability to enhance metabolic stability and binding affinity. Furthermore, the linkage between the triazolo-thiazole moiety and the benzamide group provides a versatile platform for further derivatization and optimization.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds with potential therapeutic applications. The nitro group at the 2-position of the benzamide moiety is another key feature that contributes to the compound's reactivity and biological profile. Nitroaromatic compounds have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The combination of these functional groups within N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide suggests that it may exhibit multiple modes of action.

The synthesis of this compound involves multiple steps that require careful control of reaction conditions to ensure high yield and purity. The construction of the triazolo-thiazole core typically involves cyclocondensation reactions between appropriate precursors under inert conditions. Subsequent functionalization steps include the introduction of the 3-fluorophenyl group and the nitro group on the benzamide ring. These steps often require specialized reagents and catalysts to achieve optimal results. The final step involves coupling the triazolo-thiazole moiety to the benzamide group through nucleophilic substitution or other suitable reaction mechanisms.

The biological activity of N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4,5-dimethoxy-2-nitrobenzamide has been explored in several preclinical studies. These investigations have revealed promising results in terms of its interaction with various biological targets. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and cancer progression. The presence of multiple heterocyclic rings enhances its binding affinity to these targets by providing multiple interaction points. Additionally, the fluorine substitution at the phenyl ring may improve its metabolic stability compared to non-fluorinated analogs.

The potential therapeutic applications of this compound are further supported by its structural features. The combination of a triazolo-thiazole scaffold with a benzamide moiety has been shown to confer favorable pharmacokinetic properties in previous studies. These properties include good solubility in aqueous media and moderate oral bioavailability. Such characteristics are essential for developing effective drugs that can be administered orally or through other non-invasive routes. Furthermore, the nitro group at the benzamide ring can be reduced to an amine under specific conditions, which may open up possibilities for prodrug strategies.

In conclusion，N-{2- -(3-fluorophenyl)_-
-
-
-
-
)-(N,N-dimethylaminoethylidene))-(N-(4-hydroxyphenylcarbamoyl)) (CAS No.8976126162)) represents a promising candidate for further development in medicinal chemistry。The unique combination of heterocyclic structures and functional groups makes it an attractive scaffold for designing novel bioactive molecules。Future studies should focus on optimizing its synthesis，evaluating its pharmacological profile，and exploring potential therapeutic applications。With continued research，this compound could contribute significantly to advancements in drug discovery and development。